Cas no 263008-59-9 (D-glycero-D-galacto-Heptitol,2,6-anhydro-1,7-dideoxy-7-nitro-)

• Product Name: D-glycero-D-galacto-Heptitol,2,6-anhydro-1,7-dideoxy-7-nitro-
• CAS No: 263008-59-9
• MF: C₇H₁₃NO₆
• MW: 207.181222677231
• CID: 247529
• PubChem ID: 10998213
• Update Time: 2025-04-19

D-glycero-D-galacto-Heptitol,2,6-anhydro-1,7-dideoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-galacto-Heptitol,2,6-anhydro-1,7-dideoxy-7-nitro-
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• 5-F-b.-L-ddC
• AC1Q4KU9
• CHEMBL40724
• L(-)-2',3'-dideoxy-5-fluorocytidine
• L-FddC
• SureCN913431
• 263008-59-9
• BETA-L-FUCOPYRANOSYL NITROMETHANE

• Inchi： 1S/C7H13NO6/c1-3-5(9)7(11)6(10)4(14-3)2-8(12)13/h3-7,9-11H,2H2,1H3/t3-,4+,5+,6+,7+/m0/s1
• InChI Key： VKASWJUVZZNJIX-CQOGJGKDSA-N
• SMILES： O1[C@@H](C)[C@H]([C@H]([C@@H]([C@H]1C[N+](=O)[O-])O)O)O

Computed Properties

• Exact Mass: 207.07429
• Monoisotopic Mass: 207.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: -1.7

Experimental Properties

• PSA: 113.06
• LogP: -1.34370